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Introduction

Cesium Telluride (CszTe) is an inorganic salt and a member of the alkali metal chalcogenide
family, characterized by the chemical formula CszTe.[1] It is a crystalline solid that has garnered
significant attention in materials science primarily for its exceptional photoemissive properties.
[1] This makes it a critical material for fabricating high-quantum-efficiency photocathodes used
in electron accelerators, photomultiplier tubes, and laser-driven radio frequency (RF) electron
guns.[1][2] As a p-type semiconductor, Csz2Te possesses a combination of high thermal stability,
a direct band gap suitable for photon-to-electron conversion, and robustness in poor vacuum
conditions compared to other photocathode materials.[1][3][4]

This guide provides a comprehensive overview of the chemical formula, physical, electronic,
and chemical properties of Cesium Telluride. It includes detailed experimental protocols for its
synthesis and characterization, a summary of its applications, and important safety and toxicity
considerations relevant to laboratory and industrial handling.
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Chemical and Physical Properties

Cesium Telluride is a pale yellow to white crystalline solid at room temperature.[1] Its

properties are defined by its predominantly ionic bonding between cesium (Cs™*) and telluride

(Te27) ions, which arrange in a stable antifluorite crystal structure.[1]

Quantitative Data

The key physical, structural, electronic, and thermal properties of Cesium Telluride are

summarized in the tables below.

Table 1: Physical and Structural Properties of Cesium Telluride

Property Value Notes
Chemical Formula Csz2Te [2][5]
Molar Mass 393.4 g/mol [1][5]
Appearance White to pale yellow crystalline 1]

solid

Crystal Structure

Antifluorite (cubic)

Belongs to the Fm3m space

group.[1]

Lattice Parameter (a)

~8.19 A

At room temperature.[1]

Density (calculated)

4.47 g/lcm?3

[1]

May decompose before

Melting Point ~795°C /821 °C melting under atmospheric
conditions.[1][6][7]
This value may reflect

N ) sublimation or decomposition

Boiling Point 395.7 °C
phenomena rather than true
boiling.[1][2]

CAS Number 12191-06-9 [2][6]

Table 2: Electronic and Thermal Properties of Cesium Telluride
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Property Value Notes

Band Gap 3.3 eV (p-type semiconductor) [4]

Value from the Materials
1.777 eV (calculated) Project; DFT calculations often

underestimate band gaps.[8]

Electron Affinity ~0.2 eV [4]
Electron Mobility 20 cm?/Vs At room temperature.[9]
Hole Mobility 2.0 cm3/Vs At room temperature.[9]
) ) ] Dependent on the doping level
Dielectric Breakdown Field 60 - 132 MV/m )
of the material.[9]
At room temperature,
Lattice Thermal Conductivity 0.2 W/(m-K) indicating ultralow conductivity.

[°]

Chemical Reactivity

Cesium Telluride is a highly reactive compound, particularly towards moisture and oxidizing
agents.

o Hydrolysis: It reacts rapidly upon exposure to water or moisture, producing cesium hydroxide
and hydrogen telluride gas.[1] The reaction proceeds to completion within seconds at room
temperature.[1]

o Cs2Te + 2H20 -~ 2CsOH + HzTe

o Oxidation: It readily oxidizes in the presence of atmospheric oxygen, forming cesium
carbonate and tellurium dioxide.[1] This degradation pathway is a key consideration for the
lifetime of Cs2Te photocathodes.[1][10]

o Cs2Te + 202 —» Cs2C0s3 + TeO2

Experimental Protocols and Methodologies
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The synthesis of Cesium Telluride can be approached through several methods, depending
on the desired form, purity, and scale (e.g., bulk powder vs. thin film).

Laboratory Synthesis (Bulk)

A common laboratory-scale method involves the direct reaction of the constituent elements in a
suitable solvent.

Methodology:

Reactants: Stoichiometric amounts of elemental cesium and elemental tellurium are used.
e Solvent: The reaction is conducted in liquid ammonia (NHs).

o Temperature Control: The reaction vessel is maintained at approximately -40 °C to prevent
the boiling of the liquid ammonia while ensuring the reaction proceeds.

o Reaction: The elements react directly to form Cesium Telluride: 2Cs + Te — Cs:zTe.

e Product Isolation: The Cs2Te product precipitates as a crystalline solid from the ammonia
solution.

 Purification: The precipitate is separated via filtration.
e Drying: The final product is dried under vacuum at 150 °C to remove any residual solvent.

This method typically yields a product with over 85% purity, suitable for applications like
photocathode fabrication.[1]
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Reaction Setup

1. Add Stoichiometric Cs and Te

. Add Liquid Ammonia Solvent

3. Cool to -40°C

Synthesis

4. Reaction Occurs
2Cs + Te —» Cs2Te

5. Cs2Te Precipitates

Product [solation

6. Filter Solid Product

i

7. Dry Under Vacuum at 150°C

Final Product:

Crystalline Cs2Te Powder
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Substrate Preparation

1. Place Mo Substrate in UHV

Process Control

5. Monitor Quantum Efficiency (QE)
with UV Light

2. Heat Substrate to 120-150°C

Depogition

3. Deposit Tellurium Layer 6. Has QE Peaked?

4. Deposit Cesium Layer 7. Stop Cs Deposition

Final Product:
Csz2Te Photocathode

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-cesium-telluride-cs-te
https://www.benchchem.com/product/b077387?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

. webqc.org [webgc.org]
. Caesium telluride - Wikipedia [en.wikipedia.org]
. indico.global [indico.global]

. researchgate.net [researchgate.net]

1
2
3
4
e 5. Cesium telluride (Cs2Te) | Cs2Te | CID 82968 - PubChem [pubchem.ncbi.nim.nih.gov]
6. Page loading... [wap.guidechem.com]
7. echemi.com [echemi.com]
8. mp-573763: Cs2Te (orthorhombic, Pnma, 62) [legacy.materialsproject.org]

9

. [2405.04398] A first-principles study of structural, elastic, electronic, and transport
properties of Cs2Te [arxiv.org]

e 10. pubs.aip.org [pubs.aip.org]

e To cite this document: BenchChem. [An In-depth Technical Guide to Cesium Telluride
(Csz2Te)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077387/docs#an-in-depth-technical-guide-to-cesium-
telluride-cs-te]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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